Cas no 1227565-66-3 (7-bromo-1H-indol-6-ol)

• Product Name: 7-bromo-1H-indol-6-ol
• CAS No: 1227565-66-3
• MF: C₈H₆BrNO
• MW: 212.043341159821
• CID: 2618755
• PubChem ID: 71819685
• Update Time: 2025-05-23

7-bromo-1H-indol-6-ol Chemical and Physical Properties

Names and Identifiers

• DTXSID10858599
• 1227565-66-3
• 7-bromo-1H-indol-6-ol

• Inchi： 1S/C8H6BrNO/c9-7-6(11)2-1-5-3-4-10-8(5)7/h1-4,10-11H
• InChI Key： APDAGDHDQVVYGY-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2C=CNC=21)O

Computed Properties

• Exact Mass: 210.96328Da
• Monoisotopic Mass: 210.96328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 36Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Hydroxyindoles

Additional information on 7-bromo-1H-indol-6-ol

7-Bromo-1H-Indol-6-Ol: A Comprehensive Overview

7-Bromo-1H-indol-6-ol (CAS No. 1227565-66-3) is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the indole family, a class of heterocyclic aromatic compounds known for their diverse biological activities and applications in drug discovery. The presence of a bromine atom at the 7-position and a hydroxyl group at the 6-position introduces unique electronic and steric properties, making 7-bromoindole derivatives highly versatile in both synthetic and biological contexts.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 7-bromoindole derivatives, including 7-bromo-1H-indol-6-ol. Researchers have explored various strategies, such as umpolung reactions and transition-metal-catalyzed cross-couplings, to construct this compound with high precision. These methods not only enhance the scalability of production but also pave the way for the exploration of its potential applications in medicinal chemistry.

The biological activity of 7-bromoindole derivatives has been extensively studied, particularly in the context of their antioxidant, anti-inflammatory, and anticancer properties. For instance, studies have shown that 7-bromoindole derivatives can modulate key signaling pathways involved in cellular proliferation and apoptosis, making them promising candidates for cancer therapy. Additionally, their ability to scavenge free radicals highlights their potential as antioxidants in nutraceuticals and cosmeceuticals.

In terms of pharmacokinetics, 7-bromoindole derivatives exhibit favorable absorption profiles, which are critical for their efficacy as therapeutic agents. However, challenges remain in optimizing their bioavailability and minimizing potential toxicities. Ongoing research is focused on improving the pharmacokinetic properties of these compounds through structural modifications and formulation innovations.

From an industrial perspective, the demand for 7-bromoindole derivatives is driven by their applications in drug discovery and chemical synthesis. The compound's ability to act as a building block for more complex molecules has made it a valuable intermediate in organic synthesis. Its use in peptide coupling reactions and as a precursor for bioactive molecules underscores its importance in modern pharmaceutical research.

Looking ahead, the development of novel synthetic routes and the exploration of new biological targets will continue to shape the future of 7-bromoindole derivatives. As researchers delve deeper into their mechanisms of action and optimize their therapeutic profiles, 7-bromoindole derivatives are poised to play a pivotal role in advancing medical science.